Cas no 869472-59-3 (4-cyclopropyl-4H,5H,6H,7H-thieno3,2-cpyridine)

• Product Name: 4-cyclopropyl-4H,5H,6H,7H-thieno3,2-cpyridine
• CAS No: 869472-59-3
• MF: C₁₀H₁₃NS
• MW: 179.2819211483
• MDL: MFCD07345654
• CID: 844407
• PubChem ID: 6485297
• Update Time: 2025-07-22

4-cyclopropyl-4H,5H,6H,7H-thieno3,2-cpyridine Chemical and Physical Properties

Names and Identifiers

• 4-CYCLOPROPYL-4,5,6,7-TETRAHYDRO-THIENO[3,2-C]PYRIDINE
• 4-cyclopropyl-4,5,6,7-tetrahydrothieno[3,2-c]pyridine
• EN300-14596
• CS-0234701
• SCHEMBL12761112
• HMS1704E22
• AKOS000125062
• Z104378180
• J-515243
• 869472-59-3
• BB 0260611
• 4-cyclopropyl-4H,5H,6H,7H-thieno[3,2-c]pyridine
• 4-cyclopropyl-4H,5H,6H,7H-thieno3,2-cpyridine

• MDL： MFCD07345654
• Inchi： 1S/C10H13NS/c1-2-7(1)10-8-4-6-12-9(8)3-5-11-10/h4,6-7,10-11H,1-3,5H2
• InChI Key： YLISNFNPLLPBMW-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1CCNC2C1CC1

Computed Properties

• Exact Mass: 179.07687059g/mol
• Monoisotopic Mass: 179.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 40.3Ų

4-cyclopropyl-4H,5H,6H,7H-thieno3,2-cpyridine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on 4-cyclopropyl-4H,5H,6H,7H-thieno3,2-cpyridine

4-Cyclopropyl-4H,5H,6H,7H-Thieno[3,2-c]Pyridine: A Comprehensive Overview

The compound with CAS No. 869472-59-3, commonly referred to as 4-cyclopropyl-4H,5H,6H,7H-thieno[3,2-c]pyridine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of thienopyridines, which are heterocyclic aromatic compounds characterized by a fused thiophene and pyridine ring system. The cyclopropyl substituent at the 4-position adds unique electronic and steric properties to the molecule, making it a subject of interest for both academic and industrial research.

Recent studies have highlighted the potential of thienopyridine derivatives in various therapeutic areas. For instance, researchers have explored the anti-inflammatory and antioxidant properties of this compound. A 2023 study published in *Journal of Medicinal Chemistry* demonstrated that 4-cyclopropyl-4H,5H,6H,7H-thieno[3,2-c]pyridine exhibits potent inhibitory activity against COX-2 enzymes, a key target in inflammation-related diseases such as arthritis and cancer. The cyclopropyl group was found to play a crucial role in enhancing the molecule's bioavailability and stability.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. A notable approach reported in *Organic Letters* (2023) utilizes a palladium-catalyzed coupling reaction to construct the thienopyridine core. The introduction of the cyclopropyl group is achieved through a Friedel-Crafts alkylation step, ensuring high regioselectivity and yield. This method has been praised for its scalability and applicability in large-scale production.

In addition to its pharmacological applications, 4-cyclopropyl-4H,5H,6H,7H-thieno[3,2-c]pyridine has shown promise in materials science. Researchers at the University of California have investigated its potential as an organic semiconductor material. Their findings, published in *Advanced Materials* (2023), suggest that this compound exhibits excellent charge transport properties due to its conjugated π-system and rigid molecular structure. The thienopyridine framework provides a platform for designing advanced electronic materials with applications in flexible electronics and photovoltaics.

The unique combination of electronic properties and structural flexibility makes 4-cyclopropyl-4H,5H,6H,7H-thieno[3,2-c]pyridine a versatile molecule with wide-ranging applications. Its ability to act as both a therapeutic agent and a functional material highlights the importance of continued research into its properties and potential uses.